Cas no 2228629-26-1 (1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile
• CAS No: 2228629-26-1
• MF: C₇H₆F₅N
• MW: 199.121259212494
• CID: 6183310
• PubChem ID: 165675572
• Update Time: 2025-06-14

1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile
• 2228629-26-1
• EN300-1943085

• Inchi： 1S/C7H6F5N/c8-6(9,7(10,11)12)3-5(4-13)1-2-5/h1-3H2
• InChI Key： FDJQTGGFSREYKQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(C#N)CC1)F

Computed Properties

• Exact Mass: 199.04204001g/mol
• Monoisotopic Mass: 199.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carbonitrile (CAS No. 2228629-26-1)

The compound 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile (CAS No. 2228629-26-1) is a fluorinated organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. With the increasing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science, this molecule stands out for its structural versatility and reactivity. Its cyclopropane core, combined with a pentafluoropropyl group and a carbonitrile functional group, makes it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile is its potential role in the development of high-performance materials. Fluorinated compounds are known for their thermal stability, chemical resistance, and low surface energy, which are critical properties in coatings, adhesives, and electronic materials. Researchers are exploring how this compound can be incorporated into advanced polymers to enhance their performance in extreme environments. Additionally, its nitrile group offers opportunities for further functionalization, making it a versatile building block in organic synthesis.

In the pharmaceutical industry, fluorinated cyclopropanes are increasingly recognized for their ability to improve the bioavailability and metabolic stability of drug candidates. The presence of fluorine atoms in 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile could potentially enhance the binding affinity of therapeutic molecules to their targets. This has led to a surge in searches for fluorinated drug intermediates and cyclopropane derivatives in medicinal chemistry forums and databases. The compound's unique structure may also contribute to the development of new agrochemicals, where fluorine-containing molecules are often used to improve pest control efficacy.

From an environmental perspective, the use of fluorinated compounds has been a topic of debate due to their persistence in the environment. However, advancements in green chemistry are addressing these concerns by developing more sustainable synthesis routes for such molecules. Researchers are investigating catalytic methods and solvent-free reactions to minimize the environmental impact of producing 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile. This aligns with the broader trend of sustainable chemical manufacturing, a hot topic among industry professionals and environmental advocates alike.

The compound's CAS No. 2228629-26-1 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research. Its synthesis, properties, and applications are subjects of ongoing studies, with many researchers focusing on optimizing its production scale and purity. The nitrile functionality in particular opens doors for diverse chemical transformations, making it a valuable tool for chemists working on complex molecule assembly. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in innovation across multiple sectors.

In conclusion, 1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carbonitrile represents a fascinating example of how fluorinated cyclopropanes can bridge the gap between fundamental research and industrial applications. Its potential in materials science, pharmaceuticals, and agrochemicals underscores the importance of continued exploration into its properties and uses. As the scientific community strives for more sustainable and efficient chemical processes, this compound will likely remain a focal point of innovation and discovery.